Cas no 1806343-53-2 (1-Bromo-3-(4-(bromomethyl)-2-ethylphenyl)propan-2-one)

• Product Name: 1-Bromo-3-(4-(bromomethyl)-2-ethylphenyl)propan-2-one
• CAS No: 1806343-53-2
• MF: C₁₂H₁₄Br₂O
• MW: 334.0469622612
• CID: 4793029
• Update Time: 2025-06-27

1-Bromo-3-(4-(bromomethyl)-2-ethylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(4-(bromomethyl)-2-ethylphenyl)propan-2-one

• Inchi： 1S/C12H14Br2O/c1-2-10-5-9(7-13)3-4-11(10)6-12(15)8-14/h3-5H,2,6-8H2,1H3
• InChI Key： KPISINLWUMZZLV-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(CC(CBr)=O)=C(C=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 206
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-3-(4-(bromomethyl)-2-ethylphenyl)propan-2-one

Comprehensive Overview of 1-Bromo-3-(4-(bromomethyl)-2-ethylphenyl)propan-2-one (CAS No. 1806343-53-2)

1-Bromo-3-(4-(bromomethyl)-2-ethylphenyl)propan-2-one (CAS No. 1806343-53-2) is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This brominated derivative is characterized by its unique molecular structure, which includes a propan-2-one backbone and bromomethyl and ethylphenyl substituents. Its versatility makes it a valuable intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutic agents and advanced materials.

The compound's CAS No. 1806343-53-2 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions. Its systematic name, 1-Bromo-3-(4-(bromomethyl)-2-ethylphenyl)propan-2-one, reflects its structural complexity and functional groups, which are pivotal for its reactivity and applications. The presence of bromine atoms in the molecule enhances its utility in cross-coupling reactions, a topic frequently searched by chemists exploring palladium-catalyzed reactions or C-C bond formation strategies.

In recent years, the demand for brominated compounds like 1-Bromo-3-(4-(bromomethyl)-2-ethylphenyl)propan-2-one has surged due to their role in designing bioactive molecules and functional materials. Researchers often inquire about its synthetic routes, purification methods, and stability under various conditions, highlighting its relevance in modern chemical workflows. Additionally, its potential applications in photodynamic therapy and drug delivery systems have sparked interest among biomedical scientists, aligning with trending searches on targeted therapeutics and nanomedicine.

From a technical perspective, the compound's physical and chemical properties—such as melting point, solubility, and spectral data—are frequently queried in academic and industrial settings. Analytical techniques like NMR spectroscopy and mass spectrometry are essential for characterizing 1-Bromo-3-(4-(bromomethyl)-2-ethylphenyl)propan-2-one, ensuring its purity and suitability for downstream applications. Discussions on green chemistry and sustainable synthesis also intersect with this compound, as researchers seek eco-friendly alternatives to traditional bromination methods.

The commercial availability of CAS No. 1806343-53-2 through specialized chemical suppliers further underscores its importance in R&D pipelines. Procurement-related searches often focus on bulk pricing, custom synthesis, and regulatory compliance, reflecting the compound's niche yet growing market. Its integration into high-throughput screening libraries and combinatorial chemistry platforms also aligns with current trends in drug discovery and material science innovation.

In conclusion, 1-Bromo-3-(4-(bromomethyl)-2-ethylphenyl)propan-2-one represents a compelling case study in the intersection of synthetic chemistry and applied science. Its structural features, coupled with its diverse applications, make it a subject of ongoing research and commercial interest. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing molecular design and technological breakthroughs.